2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[(4-oxo-3H-phthalazin-1-yl)methyl]acetamide
• InChI: InChI=1S/C18H15N5O2/c24-17(10-23-11-20-14-7-3-4-8-16(14)23)19-9-15-12-5-1-2-6-13(12)18(25)22-21-15/h1-8,11H,9-10H2,(H,19,24)(H,22,25)
• InChI Key: SXFGIVTXKLBSJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)CNC(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C18H15N5O2
• Molecular Weight: 333.3 g/mol

Description

The compound contains a benzodiazole ring and a phthalazine ring, both of which are heterocyclic aromatic compounds. The benzodiazole ring is fused with a two-nitrogen-membered ring, while the phthalazine ring is a diazaheterocycle that is a type of organic compound with two nitrogen atoms in a double-ring structure.

Molecular Structure Analysis

The compound likely has a planar structure due to the presence of the aromatic rings. The electron-donating nitrogen atoms in the rings may also contribute to the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the electron-donating nitrogen atoms in the benzodiazole and phthalazine rings. These could potentially make the compound a target for electrophilic aromatic substitution reactions.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety measures in place. Without specific toxicity data, it’s hard to predict the exact safety and hazards associated with this compound.

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties. Its potential biological activity could also be a focus of research, given the known activities of similar compounds.